Cas no 637750-75-5 (3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate)

• Product Name: 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate
• CAS No: 637750-75-5
• MF: C₂₁H₂₁NO₆
• MW: 383.39454627037
• CID: 5418323
• Update Time: 2025-06-11

3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl dimethylcarbamate
• Carbamic acid, dimethyl-, 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-1-benzopyran-7-yl ester (9CI)
• 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate

• Inchi： 1S/C21H21NO6/c1-5-25-16-8-6-7-9-17(16)28-20-13(2)26-18-12-14(27-21(24)22(3)4)10-11-15(18)19(20)23/h6-12H,5H2,1-4H3
• InChI Key： GMQVAHJNZPKPJY-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1)OC(C)=C(OC1=CC=CC=C1OCC)C2=O)(=O)N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate

Professional Introduction to Compound with CAS No 637750-75-5 and Product Name: 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate

The compound identified by the CAS number 637750-75-5 and the product name 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of chromen derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an ethoxyphenoxy group and a N,N-dimethylcarbamate moiety, contribute to its unique chemical properties and biological interactions.

In recent years, chromen derivatives have been extensively studied for their pharmacological effects, including antimicrobial, anti-inflammatory, and antioxidant properties. The 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate molecule exhibits promising characteristics that make it a valuable candidate for further research and development. The ethoxyphenoxy group is known to enhance binding affinity to biological targets, while the N,N-dimethylcarbamate moiety provides stability and modulates reactivity, making it an ideal scaffold for drug design.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to improve bioavailability and therapeutic efficacy. The compound in question has been synthesized through a multi-step process that involves careful selection of reaction conditions and reagents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yield and purity. These methods align with contemporary trends in pharmaceutical synthesis, emphasizing green chemistry principles and sustainable practices.

The biological activity of 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate has been preliminarily evaluated in various in vitro assays. Preliminary results suggest that this compound demonstrates significant inhibitory effects on certain enzymes associated with inflammatory pathways. This finding is particularly noteworthy given the increasing prevalence of chronic inflammatory diseases worldwide. The ability of this molecule to modulate these pathways could potentially lead to novel therapeutic strategies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the chromen core of this compound is known to exhibit photostability and UV absorption properties, which are advantageous for certain pharmaceutical applications. These characteristics make it a suitable candidate for development into photochemotherapy agents or photodynamic therapy (PDT) drugs. Recent advancements in PDT have shown that chromen derivatives can be effectively used to target cancer cells while minimizing damage to healthy tissues. The structural design of 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate aligns well with these emerging therapeutic modalities.

In addition to its potential therapeutic applications, this compound has also shown promise in industrial applications. Its unique chemical properties make it a versatile intermediate in the synthesis of more complex molecules. Researchers are exploring its use in the development of agrochemicals, where it could serve as a precursor for novel pesticides or herbicides. The sustainability aspect of utilizing such intermediates is increasingly important in modern chemical manufacturing, as it reduces waste and energy consumption.

The synthesis and characterization of 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate have been supported by cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide detailed insights into the molecular structure and dynamics, enabling researchers to refine synthetic routes and optimize pharmacological properties. The integration of computational chemistry methods has further enhanced our understanding of how this compound interacts with biological targets at the molecular level.

Future directions for research on this compound include exploring its potential as a lead molecule for drug discovery programs. By leveraging structure-based drug design approaches, scientists can modify key functional groups to enhance potency, selectivity, and pharmacokinetic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications. Such partnerships can accelerate the development process and bring new treatments to patients more efficiently.

The significance of 3-(2-ethoxyphenoxy)-2-methyl-4-o<0xE1><0xB5><0xA8> 4H-chromen<0xE1><0xB5><0xA8> 7-y1 N,N-dimethylcarbamate extends beyond its immediate biological activities. It exemplifies how innovative molecular design can lead to compounds with multifaceted applications across different sectors. As research continues to uncover new therapeutic possibilities, compounds like this one will play a crucial role in addressing global health challenges. The ongoing investigation into its mechanisms of action and potential clinical benefits underscores its importance as a subject of scientific inquiry.